Cas no 2680904-45-2 (benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate)

• Product Name: benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate
• CAS No: 2680904-45-2
• MF: C₂₄H₂₀ClN₃O₂
• MW: 417.887504577637
• CID: 5627949
• PubChem ID: 165926407
• Update Time: 2025-07-23

benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303852
• 2680904-45-2
• benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate

• Inchi： 1S/C24H20ClN3O2/c1-17(19-12-6-3-7-13-19)28(24(29)30-16-18-10-4-2-5-11-18)22-20-14-8-9-15-21(20)26-23(25)27-22/h2-15,17H,16H2,1H3
• InChI Key： GXHIIHFIOZSEHH-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)N(C(=O)OCC1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 417.1244046g/mol
• Monoisotopic Mass: 417.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate

Introduction to Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate (CAS No. 2680904-45-2)

Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate, with the chemical formula C₂₁H₂₀ClN₃O₂, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a quinazoline core, which is well-documented for its biological activity. The presence of a chloro substituent on the quinazoline ring and a phenylethyl group on the carbamate moiety enhances its potential as a pharmacophore in drug discovery.

The CAS number 2680904-45-2 uniquely identifies this compound and distinguishes it from other molecules with similar structures. Its molecular structure, characterized by a benzyl group attached to a carbamate bridge that connects a 2-chloroquinazoline ring and a 1-phenylethyl moiety, suggests a high degree of specificity in its interactions with biological targets. This structural complexity makes it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in quinazoline derivatives due to their diverse pharmacological properties. Quinazoline scaffolds are known for their role in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The introduction of electron-withdrawing groups such as chlorine enhances the electrophilicity of the quinazoline core, making it more reactive in biological systems. This reactivity is further modulated by the presence of the carbamate group, which can act as a hinge binder or participate in hydrogen bonding interactions.

The benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate structure presents several advantages for drug development. The benzyl group provides steric bulk and can influence the binding affinity of the molecule to its target. Meanwhile, the 1-phenylethyl group introduces additional hydrophobic interactions, which can improve membrane permeability and oral bioavailability. These features make this compound a promising candidate for further optimization as an active pharmaceutical ingredient (API).

Recent studies have highlighted the importance of quinazoline derivatives in oncology research. Specifically, compounds with chloro-substituted quinazoline cores have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. The carbamate moiety in Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate can serve as a linker to connect different pharmacophoric units, allowing for the design of multivalent inhibitors that enhance target specificity.

The synthesis of this compound involves multi-step organic reactions, including condensation, chlorination, and carbamoylation processes. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the carbon-nitrogen bonds efficiently.

In vitro studies have begun to explore the biological activity of Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate. Preliminary data suggest that this compound exhibits moderate activity against certain cancer cell lines, indicating its potential as an antitumor agent. Further investigations are needed to elucidate its mechanism of action and assess its toxicity profile. These studies will involve cell-based assays, enzyme inhibition studies, and molecular docking simulations to predict binding interactions.

The development of novel pharmaceuticals relies heavily on computational chemistry tools to accelerate discovery. Molecular modeling techniques have been used to analyze the binding mode of Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate with potential targets such as kinases or transcription factors. These simulations help identify key interactions and guide structural modifications to improve potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability, and metabolic pathways will be critical in determining its suitability for clinical use. In vitro dissolution tests and high-performance liquid chromatography (HPLC) analyses are being conducted to evaluate these parameters.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical studies are necessary to assess the safety and efficacy of Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate before it can be tested in human trials. These studies will provide valuable insights into its therapeutic potential and help identify any potential adverse effects.

The future of drug discovery lies in innovative approaches that leverage both experimental and computational methods. Advances in artificial intelligence (AI) and machine learning (ML) are enabling faster identification of promising candidates like Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate. AI-driven virtual screening platforms can rapidly sift through large chemical libraries to identify molecules with optimal pharmacokinetic profiles.

In conclusion, Benzyl N-(2-chloroquinazolin-4-yl)-N-(1-phenylethyl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structure, characterized by a chloro-substituted quinazoline core and a carbamate linker, positions it as a valuable tool for drug development. Ongoing research aims to fully exploit its potential in treating various diseases, particularly cancer. With continued investigation and collaboration across multiple disciplines, this compound has the potential to contribute meaningfully to future therapeutic strategies.